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Compound of Interest

Compound Name: 12-Oxotriacontanoic acid

Cat. No.: B15439394 Get Quote

Disclaimer: 12-Oxotriacontanoic acid is a long-chain keto acid for which specific experimental

physical property data is not readily available in public scientific databases. This guide provides

predicted physical properties based on the established principles of fatty acid and keto acid

chemistry, intended to serve as a reference for researchers, scientists, and drug development

professionals. All quantitative values should be considered estimates pending experimental

verification.

Introduction
12-Oxotriacontanoic acid is a saturated fatty acid with a thirty-carbon chain and a ketone

functional group at the twelfth carbon position. Its long aliphatic chain suggests it will exhibit

properties characteristic of lipids, such as low water solubility and a waxy solid state at room

temperature. The presence of the polar carboxyl and keto groups will influence its solubility in

organic solvents and its melting point. This document outlines the predicted physical

characteristics of 12-Oxotriacontanoic acid and provides standardized protocols for their

experimental determination.

Predicted Physical Properties
The physical properties of 12-Oxotriacontanoic acid are predicted based on trends observed

in homologous series of long-chain fatty acids and keto acids.
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Property Predicted Value/Characteristic

Molecular Formula C₃₀H₅₈O₃

Molecular Weight 466.78 g/mol

Appearance White to off-white waxy solid

Melting Point
Predicted to be higher than triacontanoic acid

(93.6 °C)

Boiling Point High, likely > 500 °C (subject to decomposition)

Solubility in Water Insoluble

Solubility in Organic Solvents

Soluble in nonpolar organic solvents (e.g.,

hexane, chloroform), and polar aprotic solvents

(e.g., DMSO with heating). Limited solubility in

polar protic solvents (e.g., ethanol).

Experimental Protocols for Property Determination
Accurate characterization of 12-Oxotriacontanoic acid requires rigorous experimental

determination of its physical properties. The following are standard protocols that can be

employed.

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this occurs at a sharp, well-defined temperature.

Methodology: Capillary Melting Point Method

Sample Preparation: A small amount of finely powdered, dry 12-Oxotriacontanoic acid is

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer or temperature probe.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it

approaches the expected melting point.
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Observation: The temperature at which the substance first begins to melt (onset) and the

temperature at which the substance is completely molten (clear point) are recorded as the

melting range. For a pure substance, this range should be narrow.

Diagram: Melting Point Determination Workflow
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Caption: Workflow for determining the melting point of 12-Oxotriacontanoic acid.

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Qualitative Solubility Testing

Solvent Selection: A range of solvents with varying polarities should be tested, including

water, ethanol, acetone, ethyl acetate, chloroform, and hexane.

Procedure: To a test tube containing a small, pre-weighed amount of 12-Oxotriacontanoic
acid (e.g., 10 mg), add a measured volume of the solvent (e.g., 1 mL) in portions.

Mixing: After each addition, the mixture is vortexed or agitated vigorously for a set period.

Observation: The sample is visually inspected for dissolution. If the solid dissolves

completely, it is considered soluble. If it remains undissolved, it is insoluble. For sparingly

soluble compounds, heating may be required, and this should be noted.
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Classification: The solubility can be classified as:

Soluble: > 100 mg/mL

Sparingly Soluble: 10-100 mg/mL

Slightly Soluble: 1-10 mg/mL

Insoluble: < 1 mg/mL

Diagram: Solubility Testing Workflow
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Caption: Decision workflow for qualitative solubility testing.

Biological Context and Signaling
While no specific signaling pathways involving 12-Oxotriacontanoic acid have been

documented, long-chain fatty acids and their derivatives are known to play crucial roles in

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15439394?utm_src=pdf-body-img
https://www.benchchem.com/product/b15439394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15439394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


cellular metabolism and signaling. It is plausible that 12-Oxotriacontanoic acid could be a

substrate for enzymes involved in fatty acid metabolism or act as a signaling molecule itself.

Further research would be required to elucidate any biological activity. A hypothetical metabolic

pathway could involve its conversion to an acyl-CoA derivative, followed by beta-oxidation.

Diagram: Hypothetical Metabolic Activation

Caption: Hypothetical activation and entry into fatty acid metabolism.

Conclusion
This technical guide provides a foundational understanding of the predicted physical properties

of 12-Oxotriacontanoic acid and the experimental means to determine them. For researchers

and drug development professionals, the provided protocols offer a starting point for the

empirical characterization of this and other novel long-chain keto acids. The diagrams serve to

visually simplify the experimental and hypothetical biological workflows. It is imperative that the

predicted data be substantiated with laboratory results for any practical application.

To cite this document: BenchChem. [A Technical Guide to the Predicted Physical Properties
of 12-Oxotriacontanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15439394#physical-properties-of-12-
oxotriacontanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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